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Abstract

EPZ004777 hydrochloride is a potent and highly selective small-molecule inhibitor of the
histone methyltransferase DOTL1L (Disruptor of Telomeric Silencing 1-Like).[1][2][3] This
document provides detailed application notes and protocols for the in vitro use of EPZ004777,
focusing on its mechanism of action, key experimental procedures, and data interpretation.
These guidelines are intended to assist researchers in effectively utilizing this compound for
studies in epigenetics and cancer biology, particularly in the context of MLL-rearranged
leukemias.[1][4]

Mechanism of Action

EPZ004777 functions as a competitive inhibitor of S-adenosylmethionine (SAM), the methyl
donor for histone methyltransferases.[1][4] It specifically binds to the SAM-binding pocket of
DOTI1L, thereby preventing the methylation of histone H3 at lysine 79 (H3K79).[1] In MLL-
rearranged leukemias, the aberrant recruitment of DOT1L by MLL fusion proteins leads to
hypermethylation of H3K79 at target genes, such as HOXA9 and MEIS1, driving
leukemogenesis.[1][5] Inhibition of DOT1L by EPZ004777 reverses this hypermethylation,
leading to the downregulation of these oncogenic genes, cell cycle arrest, differentiation, and
ultimately apoptosis in MLL-rearranged cancer cells.[1][2][4]
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Data Presentation

In Vitro Activity of EPZ004777

Assay Type Cell Line Translocation IC50 Reference
Biochemical
0.4 nM [2][3][6]

Assay
Antiproliferative

MOLM-13 MLL-AF9 0.004 puM 2]
Assay
Antiproliferative

MV4-11 MLL-AF4 [2]
Assay
Cytotoxicity

HL-60 > 10 uM [3]
Assay
Cytotoxicity

697 >10 uM [3]
Assay

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [EPZ004777 Hydrochloride: In Vitro Application Notes
and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139216#epz004777-hydrochloride-in-vitro-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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